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Get Quote

Molecular Identification & Available Data

The table below summarizes the key identifying information for allyloxy propanol:

Property Description

CAS Number 6180-67-2 [1] [2] [3]

IUPAC Name 3-(2-propen-1-yloxy)-1-propanol [1]

Molecular Formula C6H12O2 [1] [2]

Molecular Weight 116.16 g/mol [1] [2]

Boiling Point 186.0 ± 15.0 °C (Predicted) [1]

Density 0.917 ± 0.06 g/cm³ (Predicted) [1]

The available data is limited to these fundamental physicochemical properties. The absence of experimental

spectral data means you would need to perform these analyses to fully characterize the compound.
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Framework for Spectroscopic Characterization

Here is a summary of the key spectroscopic techniques you would employ, the expected data from each, and

their significance for a molecule like allyloxy propanol.

Technique Key Spectral Regions & Expected Signals Structural Insights

| Infrared (IR) Spectroscopy | • O-H stretch: ~3600-3200 cm⁻¹ (broad, H-bonded) [4] • C-H stretch:

~2950-2850 cm⁻¹ (alkyl) [5] • C-O stretches: ~1050-1150 cm⁻¹ (alcohol & ether) [4] | Confirms presence of

alcohol and ether functional groups; assesses hydrogen bonding. | | Nuclear Magnetic Resonance (NMR)

(¹H & ¹³C) | • ¹H NMR:

OH proton: ~3.4-4.5 δ (can exchange) [4]
Allylic CH₂-O: ~4.0 δ (multiplet) [4]

Alkyl CH₂-O: ~3.5 δ (triplet) [4]
Vinyl protons: ~5.0-6.0 δ (multiplet) • ¹³C NMR:

Carbons adjacent to O: 50-80 δ [4]
Alkene carbons: ~115-135 δ | Elucidates carbon framework, confirms presence of both alkene and

ether/alcohol groups, and reveals molecular connectivity. | | Mass Spectrometry (MS) | • Molecular
Ion Peak: m/z 116 (C₆H₁₂O₂) [4] • Key Fragments:

m/z 57 [C₃H₅O]⁺ (allyloxy fragment)
m/z 59 [C₃H₇O]⁺ (propanol fragment) | Confirms molecular weight and provides evidence for

structural fragments through characteristic cleavage patterns. | | Raman Spectroscopy | • C-H
stretch: ~2800-3000 cm⁻¹ [5] • C-C & C-O stretches: ~1000-1500 cm⁻¹ [5] | Complementary to IR;

particularly strong for C-C and C-O bonds. |

Experimental Protocols for Key Techniques

For researchers undertaking this characterization, here are detailed methodologies based on standard

experimental practices.

1. Sample Preparation and IR Spectroscopy

Sample Preparation: For liquid samples, the simplest method is to deposit a neat drop between two
KBr plates to form a thin film [6].
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Data Acquisition: Use an FT-IR spectrometer with a resolution of 2 cm⁻¹. Acquire a background

spectrum of the clean, empty compartment before analyzing the sample. Collect a minimum of 32-
100 scans to improve the signal-to-noise ratio [7] [6].

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve ~10-20 mg of pure allyloxy propanol in 0.6-0.7 mL of a deuterated
solvent like CDCl₃ or DMSO-d₆. The latter can help observe the OH proton more clearly [4] [6].

Data Acquisition:
¹H NMR: Conduct the experiment at 400-500 MHz. The hydroxyl proton (OH) may not show

splitting due to exchange; adding a drop of D₂O will cause this signal to disappear, confirming
its assignment [4].

¹³C NMR: Acquire with proton decoupling. Due to the longer relaxation times and lower
abundance of ¹³C nuclei, a larger number of scans (hundreds or more) will be necessary to

obtain a clear spectrum [6].

3. Mass Spectrometry (MS)

Ionization Method: Electron Impact (EI) ionization is standard for volatile organic compounds and

provides rich fragmentation patterns [4].
Data Analysis: Look for the molecular ion peak at m/z 116. Expected fragments include those

resulting from cleavage adjacent to the oxygen atoms, such as the loss of a hydroxyl group (•OH) or
the cleavage of the C-O bond in the ether linkage [4].

Proposed Research Workflow

The following diagram outlines a logical workflow for the complete spectroscopic characterization of

allyloxy propanol, from sample preparation to data interpretation.
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To cite this document: Smolecule. [spectroscopic characterization of allyloxy propanol]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3715536#spectroscopic-

characterization-of-allyloxy-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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